Cas no 703-51-5 (3,4-Dihydro-1,4-benzoxazepin-5(2H)-one)
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one is a heterocyclic compound featuring a benzoxazepine core, which is of significant interest in medicinal chemistry and pharmaceutical research. Its structure combines a benzene ring fused with an oxazepine moiety, offering a versatile scaffold for the development of bioactive molecules. This compound is particularly valued for its potential as an intermediate in the synthesis of pharmacologically active agents, including central nervous system (CNS) modulators and enzyme inhibitors. Its rigid framework and functional group compatibility make it a useful building block for designing novel therapeutics. The compound's stability and synthetic accessibility further enhance its utility in drug discovery and development.
703-51-5 structure
Product Name:3,4-Dihydro-1,4-benzoxazepin-5(2H)-one
CAS No:703-51-5
MF:C9H9NO2
MW:163.173262357712
MDL:MFCD02726416
CID:39654
PubChem ID:340629
Update Time:2025-05-27
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Dihydrobenzo[f][1,4]oxazepin-5(2H)-one
- 3,4-Dihydro-1,4-benzoxazepin-5(2H)-one
- 3,4-dihydro-2H-1,4-benzoxazepin-5-one
- 3,4-Hihydro-1,4-benzoxazepin-5(2H)-one
- 2,3,4,5-tetrahydro-1,4-benzoxazepin-5-one
- 2,3-dihydro-1,4-benzoxazepin-5(4H)-one
- 3,4-Dihydro-2H-benz<f><1.4>oxazepin-5-on
- 6,7-benzo-1-ox-4-azepin-5-one
- 3,4-Dihydro-2H-benzo[f][1,4]oxazepin-5-one
- NSC 371485
- Z234898083
- FGKQHXRVPDLTDF-UHFFFAOYSA-N
- SMR001875179
- MS-2306
- NSC-371485
- FT-0718144
- AM804252
- MLS003171275
- 5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepine
- MFCD02726416
- A836853
- 703-51-5
- AKOS000265018
- SCHEMBL14552513
- DTXSID60321187
- CS-0038100
- EN300-64572
- NSC371485
- SCHEMBL352852
- ALBB-019713
- 1,4-Benzoxazepin-5(2H)-one, 3,4-dihydro-
-
- MDL： MFCD02726416
- Inchi： 1S/C9H9NO2/c11-9-7-3-1-2-4-8(7)12-6-5-10-9/h1-4H,5-6H2,(H,10,11)
- InChI Key： FGKQHXRVPDLTDF-UHFFFAOYSA-N
- SMILES： O1C2C=CC=CC=2C(NCC1)=O
Computed Properties
- Exact Mass: 163.06300
- Monoisotopic Mass: 163.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.9
- Topological Polar Surface Area: 38.3A^2
Experimental Properties
- Density: 1.186
- Boiling Point: 404.7 ℃ at 760 mmHg
- Flash Point: 198.6°C
- Refractive Index: 1.545
- PSA: 38.33000
- LogP: 1.13760
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM159975-5g |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 95% | 5g |
$360 | 2021-06-17 | |
| Chemenu | CM159975-10g |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 95% | 10g |
$557 | 2021-06-17 | |
| Chemenu | CM159975-25g |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 95% | 25g |
$1169 | 2021-06-17 | |
| Alichem | A019093889-5g |
3,4-Dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
703-51-5 | 95% | 5g |
$413.02 | 2023-09-01 | |
| Alichem | A019093889-10g |
3,4-Dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
703-51-5 | 95% | 10g |
$583.10 | 2023-09-01 | |
| Alichem | A019093889-25g |
3,4-Dihydrobenzo[f][1,4]oxazepin-5(2H)-one |
703-51-5 | 95% | 25g |
$1312.50 | 2023-09-01 | |
| Apollo Scientific | OR943632-250mg |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 95% | 250mg |
£120.00 | 2025-02-21 | |
| Apollo Scientific | OR943632-1g |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 95% | 1g |
£270.00 | 2025-02-21 | |
| TRC | D492488-50mg |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D492488-100mg |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one |
703-51-5 | 100mg |
$ 65.00 | 2022-06-05 |
3,4-Dihydro-1,4-benzoxazepin-5(2H)-one Related Literature
-
Tianqi Liu,Xiaojian Wang,Dali Yin RSC Adv. 2015 5 75794
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